Cas no 933742-78-0 (3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 933742-78-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD16301361
• CID: 4720431
• Update Time: 2025-10-28

3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• 4-carboxyethyl-2-methyl thiazole
• SPBAABAULWQNHB-UHFFFAOYSA-N
• 3-(2-methyl-1,3-thiazol-4-yl)propanoicacid
• 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid

• MDL： MFCD16301361
• Inchi： 1S/C7H9NO2S/c1-5-8-6(4-11-5)2-3-7(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： SPBAABAULWQNHB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 78.4

Additional information on 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid

Introduction to 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 933742-78-0)

3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid, identified by the CAS number 933742-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiazole core appended to a propanoic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The thiazole ring is a prominent heterocyclic scaffold widely recognized for its presence in numerous pharmacologically active agents, while the propanoic acid side chain introduces functionality that may modulate reactivity and binding interactions. The specific substitution pattern at the 2-position of the thiazole ring with a methyl group further fine-tunes its electronic and steric properties, making it a valuable building block for medicinal chemists.

The synthesis of 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid involves multi-step organic transformations that highlight the interplay between functional group manipulation and heterocyclic chemistry. The introduction of the thiazole ring typically begins with condensation reactions between thioamides or dithioesters with α-haloketones or α-bromoaldehydes, followed by cyclization under appropriate conditions. The subsequent installation of the methyl group at the 2-position can be achieved through alkylation or metal-catalyzed coupling reactions. Finally, the carboxylic acid functionality at the terminal position is often introduced via oxidation of an alcohol or reduction of an ester derivative. These synthetic strategies underscore the compound's synthetic accessibility and its utility as a precursor for more complex derivatives.

In recent years, there has been growing interest in derivatives of thiazole-based compounds due to their demonstrated efficacy in various therapeutic areas. The structural motif is particularly prevalent in antimicrobial, antiviral, anti-inflammatory, and anticancer agents. For instance, studies have shown that modifications at the 2-position of the thiazole ring can significantly influence biological activity by altering electronic distribution and steric hindrance around the heterocycle. The presence of a methyl group in 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid may enhance binding affinity to target proteins or enzymes by providing optimal van der Waals interactions. Furthermore, the carboxylic acid moiety offers opportunities for further derivatization, such as esterification or amidation, which can tailor physicochemical properties like solubility and metabolic stability.

One of the most compelling aspects of 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid is its potential as a scaffold for drug discovery. Computational modeling and high-throughput screening have identified thiazole derivatives as promising candidates for inhibiting key enzymes involved in disease pathways. For example, recent research has highlighted thiazole-based compounds as potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune disorders. The structural features of 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid, including the rigid thiazole core and the flexible propanoic acid side chain, make it an ideal candidate for generating libraries of analogs with optimized pharmacokinetic profiles.

The pharmacological evaluation of 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with biological targets such as protein kinases and transcription factors. Notably, derivatives bearing similar structural motifs have shown inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The carboxylic acid functionality may participate in hydrogen bonding interactions within active sites, while the methyl substituent at the 2-position could modulate hydrophobicity and binding affinity. These findings suggest that further optimization could yield lead compounds with therapeutic potential.

From a chemical biology perspective, 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid serves as a valuable tool for mechanistic investigations. Its well-defined structure allows researchers to probe how specific chemical modifications influence biological function. For instance, site-directed mutagenesis studies combined with spectroscopic techniques can elucidate how different regions of the molecule contribute to binding affinity and enzyme inhibition. Additionally, computational methods such as molecular dynamics simulations can predict conformational changes upon ligand binding, providing insights into drug-receptor interactions at an atomic level.

The synthetic utility of this compound extends beyond pharmaceutical applications into materials science and agrochemical research. The versatility of thiazole derivatives enables their incorporation into polymers or coatings that exhibit enhanced stability or biodegradability. In agrochemistry, thiazole-based compounds are being explored as novel pesticides due to their ability to disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. The structural features of 3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid, particularly its combination of heterocyclic rigidity and acyclic flexibility, make it a promising candidate for designing next-generation agrochemicals.

Future directions in research on this compound may focus on developing more efficient synthetic routes and exploring novel derivatives through combinatorial chemistry approaches. Advances in flow chemistry could enable high-throughput synthesis of thiazole libraries tailored for rapid screening campaigns. Additionally, green chemistry principles may be applied to minimize waste and improve sustainability during production processes. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory discoveries into clinical applications.

In conclusion,3-(2-Methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 933742-78-0) represents a fascinating example of how structural complexity can yield functional diversity in organic chemistry. Its unique combination of pharmacophoric elements positions it as a versatile scaffold for drug discovery efforts across multiple therapeutic areas including oncology,inflammation,and infectious diseases,while its synthetic accessibility makes it amenable to rapid modification by medicinal chemists seeking new leads.* As research continues,this compound* is likely to play an increasingly important role in both academic investigations*and industrial applications.*